2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D895629-5g |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 5g |
￥2,886.30 | 2022-01-11 | |
| Fluorochem | 222676-250mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 250mg |
￡46.00 | 2022-03-01 | |
| Fluorochem | 222676-5g |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 5g |
￡337.00 | 2022-03-01 | |
| Fluorochem | 222676-25g |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 25g |
￡1337.00 | 2022-03-01 | |
| TRC | D445948-50mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D445948-100mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D445948-500mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 500mg |
$ 210.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HD018-250mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 250mg |
588CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HD018-100mg |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 100mg |
256CNY | 2021-05-07 | |
| Apollo Scientific | PC4356-1g |
3-(Difluoromethoxy)phenol |
88798-13-4 | 95% | 1g |
£72.00 | 2025-02-21 |
Audited Supplier
3-(Difluoromethoxy)phenol (CAS: 88798-13-4) is a fluorinated phenolic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a difluoromethoxy group attached to a phenol ring, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its role as a key intermediate in the development of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and central nervous system (CNS) targeting agents.
A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 3-(Difluoromethoxy)phenol as a precursor in the synthesis of selective COX-2 inhibitors. The researchers demonstrated that the difluoromethoxy group enhances the metabolic stability of the resulting compounds, thereby improving their pharmacokinetic profiles. This finding is particularly relevant for the development of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.
In the field of antimicrobial research, 3-(Difluoromethoxy)phenol has been utilized to develop novel quinolone derivatives with potent activity against multidrug-resistant bacterial strains. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the incorporation of this moiety into the quinolone scaffold significantly improved membrane permeability and target binding affinity. The study also noted that the difluoromethoxy group contributes to reduced cytotoxicity, making these derivatives promising candidates for further preclinical evaluation.
Neuroscience applications of 3-(Difluoromethoxy)phenol have also emerged as an active area of investigation. Researchers at several academic institutions have explored its use in the design of dopamine receptor modulators. Preliminary results suggest that the electron-withdrawing properties of the difluoromethoxy group may influence receptor binding kinetics, offering new avenues for the treatment of Parkinson's disease and schizophrenia. These findings were presented at the 2024 International Conference on Chemical Biology and remain under active investigation.
The synthetic methodology for 3-(Difluoromethoxy)phenol has seen notable advancements as well. A recent patent application (WO2023124567) describes an improved catalytic process for its production, achieving higher yields and purity while reducing environmental impact. This technological development is expected to facilitate broader adoption of this compound in pharmaceutical manufacturing processes.
Looking forward, the unique properties of 3-(Difluoromethoxy)phenol continue to inspire innovative research across multiple therapeutic areas. Its combination of metabolic stability, favorable lipophilicity, and synthetic versatility positions it as a valuable tool in medicinal chemistry. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of PROTAC (proteolysis targeting chimera) molecules, representing exciting directions for future investigation.
